Cas no 1270294-66-0 (S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine)

• Product Name: S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine
• CAS No: 1270294-66-0
• MF: C₂₆H₂₅NO₆
• MW: 447.47980761528
• CID: 5682713
• Update Time: 2025-05-19

S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[2-(methoxymethoxy)phenyl]propanoic acid
• S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine
• L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-(methoxymethoxy)-
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-(methoxymethoxy)phenyl)propanoic acid

• Inchi： 1S/C26H25NO6/c1-31-16-33-24-13-7-2-8-17(24)14-23(25(28)29)27-26(30)32-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h2-13,22-23H,14-16H2,1H3,(H,27,30)(H,28,29)/t23-/m0/s1
• InChI Key： OTFCPHOJAXVQDP-QHCPKHFHSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1OCOC)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 662.8±55.0 °C(Predicted)
• pka: 3.81±0.11(Predicted)

Additional information on S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine

S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine: A Comprehensive Overview

The compound S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine (CAS No. 1270294-66-0) is a highly specialized amino acid derivative with significant applications in the fields of peptide synthesis and drug discovery. This compound is characterized by its unique structure, which incorporates a Fmoc (9-fluorenylmethyloxycarbonyl) protecting group and a methoxymethoxyphenyl substituent. The combination of these functional groups makes it a valuable tool in modern chemical biology and medicinal chemistry.

Recent advancements in peptide synthesis have highlighted the importance of using well-defined amino acid derivatives like S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine. The Fmoc group is widely recognized for its stability during solid-phase synthesis and its compatibility with various coupling reagents. This makes it an ideal choice for constructing complex peptide sequences with high precision. Moreover, the methoxymethoxyphenyl substituent introduces additional functionality, enabling researchers to explore novel bioactive compounds with enhanced pharmacokinetic properties.

One of the most notable applications of this compound is in the development of bioactive peptides for therapeutic purposes. By incorporating S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine into peptide frameworks, scientists have been able to design molecules with improved solubility, bioavailability, and target specificity. For instance, recent studies have demonstrated its utility in creating peptide-based inhibitors for protein-protein interactions, a challenging area in drug discovery.

The synthesis of S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the installation of the Fmoc group under mild conditions and the subsequent introduction of the methoxymethoxyphenyl substituent via Suzuki-Miyaura cross-coupling reactions. These methods ensure high yields and excellent stereochemical control, which are critical for maintaining the integrity of the final product.

From a structural perspective, S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine exhibits a chiral center at the alpha-carbon, which plays a pivotal role in determining its stereochemical properties. This chirality is essential for its function in peptide assemblies, as it directly influences the three-dimensional conformation of the resulting peptides. Recent research has also explored the use of this compound in enantioselective synthesis, further underscoring its versatility in chemical biology.

In terms of biological activity, this compound has shown promise in various assays targeting enzyme inhibition and receptor modulation. For example, studies have demonstrated that peptides incorporating S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine can effectively inhibit proteolytic enzymes, making them potential candidates for treating conditions such as cancer and neurodegenerative diseases.

Looking ahead, the continued exploration of S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine is expected to yield further insights into its potential applications. Researchers are currently investigating its role in designing self-assembling peptides for use in nanotechnology and regenerative medicine. Additionally, advancements in computational chemistry are enabling more accurate predictions of this compound's behavior in complex biological systems.

In conclusion, S-2-(Fmoc)-3-(2-(methoxymethoxyphenyl) alanine (CAS No. 1270294-66-0) stands as a testament to the ingenuity of modern chemical synthesis and its impact on drug discovery. With its unique structure and versatile functional groups, this compound continues to be a valuable tool for researchers seeking to push the boundaries of peptide-based therapeutics.